Cas no 35558-49-7 (Bromocyclohexane-d)

Bromocyclohexane-d (C6H11Br) is a deuterated analog of bromocyclohexane, where one or more hydrogen atoms are replaced by deuterium. This isotopically labeled compound is primarily used as a stable isotopic tracer in mechanistic studies, NMR spectroscopy, and mass spectrometry applications. Its key advantages include enhanced spectral resolution in NMR due to deuterium's distinct nuclear properties, as well as reduced interference in kinetic and metabolic studies. The compound is valuable in pharmaceutical and chemical research for tracking reaction pathways and isotopic effects. Bromocyclohexane-d is typically synthesized under controlled conditions to ensure high isotopic purity and chemical stability.

Bromocyclohexane-d structure

Product Name:Bromocyclohexane-d

CAS No:35558-49-7

MF:C₆H₁₁Br

MW:174.123319864273

CID:295724

PubChem ID:16213231

Update Time:2025-05-28

Bromocyclohexane-d Chemical and Physical Properties

Names and Identifiers

- Cyclohexane-d11, bromo-(9CI)
- 1-bromo-1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexane
- Bromocyclohexane-d11
- CYCLOHEXYL BROMIDE, [D11]
- 480479_ALDRICH
- bromo-undecadeuterio-cyclohexane
- Cyclohexanol-d(11)-bromid
- Cyclohexyl bromide-d11
- d11-bromo-cyclohexane
- I14-52445
- Bromocyclohexane-d
- HY-W017209S
- 1-bromo(?H??)cyclohexane
- 1-Bromo(~2~H_11_)cyclohexane
- DTXSID20583825
- MS-22933
- CS-0226417
- 35558-49-7
- Bromocyclohexane-d11, >=98 atom % D, >=98% (CP)
- SCHEMBL1330950
- D99553
- AKOS015915640
- Inchi： 1S/C6H11Br/c7-6-4-2-1-3-5-6/h6H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D
- InChI Key： AQNQQHJNRPDOQV-KAFHOZLVSA-N
- SMILES： BrC1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

Exact Mass: 173.07346g/mol
Monoisotopic Mass: 173.07346g/mol
Isotope Atom Count: 11
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 46.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Density: 1.412 g/mL at 25 °C(lit.)
Boiling Point: 166-167 °C(lit.)
Flash Point: 145 °F
Refractive Index: n20/D 1.492(lit.)

Bromocyclohexane-d Security Information

Hazardous Material transportation number：UN 1993 / PGIII
WGK Germany：3
Hazard Category Code： 52
Safety Instruction： 27-36/37/39

Bromocyclohexane-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B682567-5mg	Bromocyclohexane-d11	35558-49-7		5mg	$ 150.00	2023-09-08
TRC	B682567-10mg	Bromocyclohexane-d11	35558-49-7		10mg	$ 333.00	2023-09-08
TRC	B682567-25mg	Bromocyclohexane-d11	35558-49-7		25mg	$ 638.00	2023-04-18
TRC	B682567-50mg	Bromocyclohexane-d11	35558-49-7		50mg	$ 1217.00	2023-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04493-5g	Cyclohexane-d11, bromo-(9CI)	35558-49-7	≥98% (CP)	5g	¥13778.0	2024-07-18
MedChemExpress	HY-W017209S-10mg	Bromocyclohexane-d	35558-49-7	98.09%	10mg	￥400	2025-04-16
MedChemExpress	HY-W017209S-25mg	Bromocyclohexane-d	35558-49-7	98.09%	25mg	￥624	2025-04-16
MedChemExpress	HY-W017209S-50mg	Bromocyclohexane-d	35558-49-7	98.09%	50mg	￥1000	2025-04-16
MedChemExpress	HY-W017209S-100mg	Bromocyclohexane-d	35558-49-7	98.09%	100mg	￥1600	2025-04-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	480479-5G	Bromocyclohexane-d	35558-49-7	98%	5g	¥7402.02	2023-12-05